1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide

• IUPAC Name: 1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H18ClN3O/c1-10(2)14-13(15(20)18(3)4)9-17-19(14)12-7-5-6-11(16)8-12/h5-10H,1-4H3
• InChI Key: NKRVMXLQYBZXEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=NN1C2=CC(=CC=C2)Cl)C(=O)N(C)C
• Molecular Formula: C15H18ClN3O
• Molecular Weight: 291.77 g/mol

Description

1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide is a chemical compound that belongs to the class of pyrazole-based compounds. This compound has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development.

Mechanism of Action

The exact mechanism of action of 1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a key role in inflammation and pain.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide. It has been shown to reduce inflammation and pain in animal models. It has also been reported to exhibit antitumor and antiproliferative effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide in lab experiments include its potential applications in drug discovery and development, and its ability to reduce inflammation and pain. However, the limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide. These include further studies to understand its mechanism of action, potential side effects, and its use in the treatment of various diseases. Additionally, there is a need for the development of more potent and selective derivatives of this compound for better therapeutic efficacy.
In conclusion, 1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide has potential applications in the field of drug discovery and development. Its ability to reduce inflammation and pain, and exhibit antitumor and antiproliferative effects make it a promising compound for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide involves the reaction of 3-chlorophenylhydrazine with 2,2-dimethylpropanal in the presence of a base, followed by the reaction with ethyl acetoacetate and then hydrolysis to obtain the final product.

Scientific Research Applications

1-(3-chlorophenyl)-N,N-dimethyl-5-propan-2-ylpyrazole-4-carboxamide has shown potential applications in the field of drug discovery and development. It has been studied as a potential anti-inflammatory and analgesic agent. It has also been investigated for its potential use as an antitumor and antiproliferative agent.